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Compound of Interest

Compound Name: Butyl phthalyl butyl glycolate

Cat. No.: B167150 Get Quote

For researchers, scientists, and drug development professionals requiring materials that

maintain flexibility in frigid conditions, the selection of an appropriate plasticizer is critical. This

guide provides an objective comparison of the efficacy of Butyl Phthalyl Butyl Glycolate and

adipate plasticizers in low-temperature applications. The following analysis is based on

available experimental data to assist in making informed formulation decisions.

Executive Summary
Adipate esters, such as Dioctyl Adipate (DOA), are widely recognized for their exceptional

performance at low temperatures, effectively reducing the glass transition temperature (Tg) of

polymers and imparting superior flexibility.[1][2][3] Butyl Phthalyl Butyl Glycolate, a

phthalate-glycolate ester, also functions as a plasticizer, though direct comparative data on its

low-temperature efficacy against adipates is less prevalent in publicly available literature. This

guide consolidates available data to draw a comparative picture of their performance.

Data Presentation: Low-Temperature Performance
The following tables summarize key performance metrics for Butyl Phthalyl Butyl Glycolate
and a representative adipate plasticizer, Dioctyl Adipate (DOA), primarily in Polyvinyl Chloride

(PVC) formulations. It is important to note that the data is collated from various sources and

may not represent direct head-to-head comparisons under identical conditions.
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Table 1: Comparison of General Properties

Property
Butyl Phthalyl Butyl
Glycolate

Dioctyl Adipate (DOA)

Chemical Class Phthalate-Glycolate Ester Aliphatic Diester

Low-Temperature Flexibility Good Excellent[1][4]

Plasticizing Efficiency High High[4]

Volatility Not specified Relatively Low[4]

Migration & Extraction
Higher propensity than some

phthalates[4]

Higher than some phthalates,

can be significant[5][6]

Heat Stability Good Excellent[4]

Table 2: Quantitative Low-Temperature Performance in PVC

Performance Metric
Butyl Phthalyl Butyl
Glycolate in PVC

Dioctyl Adipate (DOA) in
PVC

Glass Transition Temperature

(Tg)

Data not readily available for

direct comparison.

A significant reduction in Tg is

a key feature. For example, a

PVC formulation with a

plasticizer can have a Tg of

-41°C.[7] The addition of

adipates is known to effectively

lower the Tg of PVC.[8][9]

Brittleness Temperature

(ASTM D746)
Data not readily available.

Formulations with DOA can

remain pliable at temperatures

as low as -60°C (-76°F).[1]

Torsional Stiffness (ASTM

D1043) at low temp.
Data not readily available.

Generally exhibits low torsional

stiffness at cold temperatures,

indicating good flexibility.
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Experimental Protocols
Detailed methodologies for key experiments cited in the evaluation of low-temperature

plasticizer performance are provided below.

Brittleness Temperature by Impact (ASTM D746)
Objective: To determine the temperature at which plastics and elastomers exhibit brittle failure

under specified impact conditions.[10][11][12]

Methodology:

Specimen Preparation: Standardized test specimens of the plasticized polymer are prepared

according to the dimensions specified in ASTM D746.

Conditioning: The specimens are conditioned at a standard temperature and humidity prior to

testing.

Apparatus: A specialized impact tester equipped with a temperature-controlled bath is used.

Procedure: a. Specimens are clamped into a holder and immersed in the heat-transfer

medium within the bath, which is maintained at a constant low temperature. b. After a

specified conditioning period in the bath, a striker impacts each specimen at a controlled

velocity. c. The specimens are then examined for any signs of fracture (brittle failure), which

is defined as the specimen breaking into two or more pieces, or any crack visible to the

naked eye.[11] d. The test is repeated at different, progressively lower temperatures.

Data Analysis: The brittleness temperature is statistically determined as the temperature at

which 50% of the specimens fail.[10]

Stiffness Properties by Means of a Torsion Test (ASTM
D1043)
Objective: To determine the stiffness characteristics of plastics over a wide range of

temperatures by measuring the apparent modulus of rigidity.[13][14][15]

Methodology:
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Specimen Preparation: Rectangular test specimens of the plasticized polymer are prepared

to specified dimensions.

Apparatus: A torsional stiffness tester is used, which consists of a specimen clamp, a torsion-

applying mechanism, and a system for measuring the angular deflection. The apparatus is

enclosed in a temperature-controlled chamber.

Procedure: a. The specimen is mounted in the clamps of the apparatus. b. The temperature

of the chamber is lowered to the desired starting point and allowed to stabilize. c. A specified

torque is applied to the specimen, and the resulting angular deflection is measured after a

set time. d. The temperature is then incrementally increased, and the torque and deflection

measurements are repeated at each temperature interval.

Data Analysis: The apparent modulus of rigidity (G) is calculated for each temperature using

the applied torque, angular deflection, and specimen dimensions. A plot of the logarithm of

the apparent modulus of rigidity versus temperature is then generated to visualize the

change in stiffness.[13]

Glass Transition Temperature (Tg) by Differential
Scanning Calorimetry (DSC)
Objective: To determine the glass transition temperature of the plasticized polymer.

Methodology:

Specimen Preparation: A small, precisely weighed sample (typically 5-10 mg) of the

plasticized polymer is placed in a DSC sample pan.[16]

Apparatus: A Differential Scanning Calorimeter is used.

Procedure: a. The sample is heated at a controlled rate (e.g., 10°C/min) in an inert

atmosphere (e.g., nitrogen).[16] b. The heat flow to the sample is measured and compared

to an empty reference pan. c. The sample is then cooled and reheated in a second cycle to

erase any prior thermal history.

Data Analysis: The glass transition is observed as a step-like change in the heat flow curve.

The Tg is typically determined as the midpoint of this transition.[7]
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Mandatory Visualization
The following diagrams illustrate key concepts related to the function and evaluation of

plasticizers.

Unplasticized Polymer (e.g., PVC)
Plasticized Polymer

Rigid, Entangled
Polymer Chains

Addition of
Plasticizer

Reduces intermolecular forces
Flexible Polymer Chains Plasticizer Molecules

Increases free volume
and chain mobility

Click to download full resolution via product page

Caption: Mechanism of polymer plasticization.
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Caption: Experimental workflow for evaluating plasticizer performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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